Cas no 2580207-57-2 (4-bromo-5-{(tert-butoxy)carbonylamino}-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-bromo-5-{(tert-butoxy)carbonylamino}-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2580207-57-2
• MF: C₁₀H₁₄BrN₃O₄
• MW: 320.13986158371
• CID: 5659605
• PubChem ID: 165885958
• Update Time: 2025-05-19

4-bromo-5-{(tert-butoxy)carbonylamino}-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27731752
• 4-bromo-5-{[(tert-butoxy)carbonyl]amino}-1-methyl-1H-pyrazole-3-carboxylic acid
• 2580207-57-2
• 4-bromo-5-{(tert-butoxy)carbonylamino}-1-methyl-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C10H14BrN3O4/c1-10(2,3)18-9(17)12-7-5(11)6(8(15)16)13-14(7)4/h1-4H3,(H,12,17)(H,15,16)
• InChI Key： VQUFBDSPFBZWHP-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=NN(C)C=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 319.01677g/mol
• Monoisotopic Mass: 319.01677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.4Ų

Additional information on 4-bromo-5-{(tert-butoxy)carbonylamino}-1-methyl-1H-pyrazole-3-carboxylic acid

Comprehensive Guide to 4-bromo-5-{(tert-butoxy)carbonylamino}-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2580207-57-2)

4-bromo-5-{(tert-butoxy)carbonylamino}-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2580207-57-2) is a specialized pyrazole derivative with significant applications in pharmaceutical research and organic synthesis. This compound belongs to the class of heterocyclic carboxylic acids, featuring a unique combination of functional groups that make it valuable for drug discovery and medicinal chemistry. Researchers and chemists frequently search for this compound due to its role as a key intermediate in the synthesis of biologically active molecules.

The molecular structure of 4-bromo-5-{(tert-butoxy)carbonylamino}-1-methyl-1H-pyrazole-3-carboxylic acid includes a bromo substituent at the 4-position and a tert-butoxycarbonyl (Boc) protected amino group at the 5-position. These features enhance its reactivity and make it a versatile building block for peptide coupling reactions and cross-coupling chemistry. The presence of the carboxylic acid moiety further expands its utility in creating amide bonds, which are fundamental in drug design.

In recent years, the demand for pyrazole-based compounds like 4-bromo-5-{(tert-butoxy)carbonylamino}-1-methyl-1H-pyrazole-3-carboxylic acid has surged due to their relevance in developing kinase inhibitors and anti-inflammatory agents. This aligns with the growing interest in targeted therapies and personalized medicine. Pharmaceutical companies and academic researchers often inquire about its synthetic pathways, purity specifications, and scaling-up procedures for industrial applications.

From a synthetic chemistry perspective, this compound is frequently used in palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Its bromine atom serves as an excellent leaving group, enabling efficient functionalization of the pyrazole core. Additionally, the Boc-protected amino group offers selective deprotection options, making it a preferred choice for multi-step synthesis projects.

The solubility and stability of 4-bromo-5-{(tert-butoxy)carbonylamino}-1-methyl-1H-pyrazole-3-carboxylic acid are critical factors for its handling and storage. It is typically soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), which are commonly used in laboratory settings. Proper storage conditions, such as maintaining a dry and cool environment, are essential to preserve its integrity over time.

Recent advancements in computational chemistry and AI-driven drug discovery have further highlighted the importance of pyrazole derivatives. Researchers are leveraging machine learning models to predict the bioactivity of similar compounds, making 4-bromo-5-{(tert-butoxy)carbonylamino}-1-methyl-1H-pyrazole-3-carboxylic acid a subject of interest in virtual screening studies. This trend reflects the broader shift toward data-driven research in the chemical and pharmaceutical industries.

For those sourcing 4-bromo-5-{(tert-butoxy)carbonylamino}-1-methyl-1H-pyrazole-3-carboxylic acid, it is crucial to verify the certificate of analysis (CoA) and ensure compliance with Good Manufacturing Practices (GMP). Reputable suppliers provide detailed documentation, including HPLC chromatograms and NMR spectra, to confirm the compound's identity and purity. These quality control measures are vital for achieving reproducible results in research and development.

In summary, 4-bromo-5-{(tert-butoxy)carbonylamino}-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2580207-57-2) is a high-value chemical intermediate with broad applications in drug discovery and organic synthesis. Its unique structural features and reactivity profile make it indispensable for modern pharmaceutical research. As the industry continues to explore novel therapeutic targets, this compound is expected to remain a focal point for innovation and development.